Cas no 68533-72-2 (Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester)
68533-72-2 structure
Product Name:Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
CAS No:68533-72-2
MF:C15H11Cl3O4
MW:361.60444188118
CID:393025
PubChem ID:12766046
Update Time:2025-04-19
Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
- methyl 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
- DTXSID60509367
- Methyl [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
- 68533-72-2
-
- Inchi: 1S/C15H11Cl3O4/c1-20-15(19)8-21-14-7-10(3-4-11(14)17)22-13-5-2-9(16)6-12(13)18/h2-7H,8H2,1H3
- InChI Key: ZIAHIBNHIDBKNA-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1OCC(=O)OC)OC1C=CC(=CC=1Cl)Cl
Computed Properties
- Exact Mass: 359.972292g/mol
- Monoisotopic Mass: 359.972292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 44.8Ų
Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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